(2-Chloropyrimidin-5-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2-Chloropyrimidin-5-yl)methanol” is a pharmaceutical intermediate and a heterocyclic compound . It is a pyrimidine compound and a chloropyrimidine .
Synthesis Analysis
The synthesis of “this compound” involves complex structures . For instance, its use in the synthesis of a heterometallic Cu2Co2 cluster, where nucleophilic additions lead to the formation of circle-like metal clusters, showcases its utility in creating advanced materials and catalysts .Molecular Structure Analysis
The molecular formula of “this compound” is C5H5ClN2O . Its molecular weight is 144.559 . The InChI code is 1S/C5H5ClN2O/c6-5-7-1-4(3-9)2-8-5/h1-2,9H,3H2 .Chemical Reactions Analysis
Methanol derivatives, such as “this compound”, are used in studying transmembrane proteins and peptides . They influence lipid dynamics in biological membranes, thus playing a significant role in the structural analysis of biomembranes and their interactions with various solvents .Physical and Chemical Properties Analysis
“this compound” has a density of 1.422±0.06 g/cm3 . Its boiling point is 341.8±17.0 °C at 760 mmHg . The flash point is 160.5±20.9 °C . It is freely soluble in water (199 g/L at 25 ºC) .Scientific Research Applications
Crystallographic Studies
(2-Chloropyrimidin-5-yl)methanol has been involved in crystallographic studies, notably in the analysis of crystal structures. For instance, it has been used to elucidate the crystal structure of nuarimol, a pyrimidine fungicide. This research highlighted the compound's role in forming a three-dimensional network through hydrogen bonds and weak interactions, demonstrating its importance in understanding fungicide action mechanisms at the molecular level (Kang et al., 2015).
Synthetic Chemistry
In synthetic chemistry, this compound serves as a precursor for various compounds. It has been employed in the synthesis of optically pure aziridin-2-yl methanols, which act as sensors for enantiodiscrimination of α-racemic carboxylic acids. This application is crucial for the determination of enantiomeric excess (ee) in samples, showcasing the compound's versatility in synthetic organic chemistry (Malinowska et al., 2020).
Novel Synthesis Methods
Research has also focused on novel synthesis methods involving this compound. For example, a new synthesis approach for α-(2,4-diaminopyrimidin-5-yl)(3,4,5-trimethoxyphenyl) methanol was reported, highlighting its significance in the production of trimethoprim, a key sulfonamide synergist. This study underlines the compound's role in pharmaceutical manufacturing, particularly in the synthesis of important antimicrobial agents (Li, 2013).
Molecular Structure Analysis
Another facet of its application is in molecular structure analysis. The compound has been synthesized and characterized to understand its molecular arrangement, as demonstrated in the study of (2-((6-Chloropyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl)methanone. Such research aids in the development of new materials and drugs by providing a foundational understanding of molecular interactions and properties (Lakshminarayana et al., 2009).
Biotransformation Studies
Biotransformation studies have also leveraged this compound for the production of key chiral intermediates. For instance, its role in the synthesis of (S)-(4-Chlorophenyl)-(pyridin-2-yl)methanol, a chiral intermediate of the anti-allergic drug Betahistine, underscores its utility in green chemistry and the pharmaceutical industry. The use of Kluyveromyces sp. for biotransformation illustrates the integration of biotechnology with chemical synthesis for more sustainable processes (Ni et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
(2-chloropyrimidin-5-yl)methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c6-5-7-1-4(3-9)2-8-5/h1-2,9H,3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHMILAMAADHENX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)Cl)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50709359 |
Source
|
Record name | (2-Chloropyrimidin-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50709359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.56 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1046816-75-4 |
Source
|
Record name | (2-Chloropyrimidin-5-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50709359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-Chloropyrimidin-5-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.